Cas no 64809-71-8 (9,10-Anthracenedione, 1,6-dihydroxy-5-methoxy-2-methyl-)

• Product Name: 9,10-Anthracenedione, 1,6-dihydroxy-5-methoxy-2-methyl-
• CAS No: 64809-71-8
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 415568
• PubChem ID: 482558
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,6-dihydroxy-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,6-dihydroxy-5-methoxy-2-methyl-
• 1,6-dihydroxy-5-methoxy-2-methylanthracene-9,10-dione
• 64809-71-8
• 1,6-dihydroxy-5-methoxy-2-methyl-anthracene-9,10-dione
• Morindone-5-methyl ether
• DTXSID80333106
• 1,6-Dihydroxy-5-methoxy-2-methyl-anthraquinone

• Inchi： 1S/C16H12O5/c1-7-3-4-8-11(13(7)18)14(19)9-5-6-10(17)16(21-2)12(9)15(8)20/h3-6,17-18H,1-2H3
• InChI Key： QJRHLPRUPYDZHC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C(C3C(=C(C)C=CC=3C(C=21)=O)O)=O)O

Computed Properties

• Exact Mass: 284.06847348g/mol
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones